Cas no 667413-37-8 (5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 667413-37-8
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD04054602
• CID: 875089
• PubChem ID: 3735254
• Update Time: 2025-11-02

5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-((3,5-Dimethylphenoxy)methyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 3-[(3,5-dimethylphenoxy)methyl]-4-methyl-1H-1,2,4-triazole-5-thione
• 5-[(3,5-dimethylphenoxy)methyl]-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-[(3,5-Dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-[(3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• ART-CHEM-BB B018083
• AC1MVMJD
• ALBB-003401
• BBL017293
• CTK6B5818
• MolPort-001-626-650
• STK443083
• MFCD04054602
• 667413-37-8
• AKOS003331447
• DTXSID70395718
• CS-0319620
• VS-06027
• 5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04054602
• Inchi： 1S/C12H15N3OS/c1-8-4-9(2)6-10(5-8)16-7-11-13-14-12(17)15(11)3/h4-6H,7H2,1-3H3,(H,14,17)
• InChI Key： LQLFVZTUJLBZGP-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=C(C)C=C(C)C=2)N1C

Computed Properties

• Exact Mass: 249.09400
• Monoisotopic Mass: 249.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 364.4°C at 760 mmHg
• Flash Point: 174.2°C
• Refractive Index: 1.621
• PSA: 78.74000
• LogP: 2.29960

5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 667413-37-8)

5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 667413-37-8) is a specialized organic compound that belongs to the 1,2,4-triazole family. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries, including pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in triazole derivatives like this one because of their versatile properties and wide-ranging utility.

The molecular formula of 5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol is C₁₂H₁₅N₃OS, and its molecular weight is approximately 249.33 g/mol. The compound features a triazole ring substituted with a methyl group and a thiol group, along with a (3,5-dimethylphenoxy)methyl side chain. This structural configuration contributes to its distinct chemical reactivity and biological activity, making it a subject of ongoing research.

One of the most frequently searched topics related to 5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol is its potential role in drug discovery. The 1,2,4-triazole scaffold is known for its pharmacological significance, often serving as a core structure in antifungal, antibacterial, and anticancer agents. Researchers are exploring whether this particular derivative could exhibit similar bioactivity, especially given the presence of the thiol group, which is often associated with enzyme inhibition and metal chelation.

In addition to pharmaceutical applications, 5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol is also being investigated for its potential use in agrochemical formulations. The triazole class of compounds is widely employed in crop protection due to their ability to act as fungicides, herbicides, and plant growth regulators. The unique substitution pattern of this compound may offer advantages in terms of efficacy and environmental safety, which are key concerns in modern agriculture.

Another area of interest is the compound's potential in material science. The thiol group in 5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol can participate in thiol-ene click chemistry, a highly efficient and selective reaction used in polymer synthesis and surface modification. This property makes the compound a candidate for developing advanced materials, such as self-healing polymers or functional coatings.

The synthesis of 5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol typically involves multi-step organic reactions, including the formation of the triazole ring and subsequent functionalization with the (3,5-dimethylphenoxy)methyl group. Researchers are continually optimizing these synthetic routes to improve yield, purity, and scalability, which are critical factors for industrial applications.

From a commercial perspective, the demand for triazole derivatives like 5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol is expected to grow, driven by advancements in pharmaceuticals and agrochemicals. Market analysts highlight the increasing investment in small molecule therapeutics and green chemistry as key trends that could boost the adoption of such compounds.

Safety and regulatory considerations are also important when working with 5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol. While the compound is not classified as hazardous under current regulations, proper handling and storage are essential to ensure workplace safety. Researchers and manufacturers must adhere to guidelines set by organizations such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA).

In conclusion, 5-(3,5-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 667413-37-8) is a promising compound with diverse potential applications. Its unique chemical structure, combined with the growing interest in triazole-based compounds, positions it as a valuable subject for further research and development. Whether in drug discovery, agrochemical innovation, or advanced materials, this compound exemplifies the intersection of chemistry and cutting-edge technology.